Cas no 67828-38-0 (Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-)

• Product Name: Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
• CAS No: 67828-38-0
• MF: C₉H₉Cl₂NO₃
• MW: 250.078660726547
• CID: 525863
• PubChem ID: 105722
• Update Time: 2025-04-19

Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
• 1,3-Dichloro-2-ethoxy-5-methyl-4-nitrobenzene
• 2,4-Dichloro-3-ethoxy-6-methylnitrobenzene
• 2,6-Dichloro-4-methyl-3-nitrophenyl ethyl ether
• Benzene, 1,3-dichloro-2-ethoxy-5-methyl-4-nitro-
• 3,5-Dichloro-4-ethoxy-2-nitrotoluene
• 67828-38-0
• DTXSID4070663

• Inchi： 1S/C9H9Cl2NO3/c1-3-15-9-6(10)4-5(2)8(7(9)11)12(13)14/h4H,3H2,1-2H3
• InChI Key： NHKYOVUIRFBTHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C)=C1[N+](=O)[O-])Cl)OCC

Computed Properties

• Exact Mass: 248.99607
• Monoisotopic Mass: 248.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37